1-(Bromomethyl)-2-fluoro-4-nitrobenzene
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Description
Chemical Structure: 1-(Bromomethyl)-2-fluoro-4-nitrobenzene (CAS RN: 127349-56-8) is a substituted aromatic compound featuring a bromomethyl group (-CH₂Br) at position 1, a fluorine atom at position 2, and a nitro group (-NO₂) at position 4 on the benzene ring. Its molecular formula is C₇H₅BrFNO₂, with a molecular weight of 238.03 g/mol .
Structure
3D Structure
Properties
IUPAC Name |
1-(bromomethyl)-2-fluoro-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFNO2/c8-4-5-1-2-6(10(11)12)3-7(5)9/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWQCQFRJJOQBRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
127349-56-8 |
Source
|
| Record name | 1-(bromomethyl)-2-fluoro-4-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations in Bromo-Fluoro-Nitrobenzene Derivatives
The table below compares substituent positions, molecular weights, and key properties of 1-(Bromomethyl)-2-fluoro-4-nitrobenzene with analogs:
a) Bromomethyl vs. Bromo Substituents
- The bromomethyl group in 1-(Bromomethyl)-2-fluoro-4-nitrobenzene enables direct alkylation reactions, as demonstrated in nucleophilic substitutions with amines or thiols (e.g., synthesis of thioether derivatives in DMF/K₂CO₃ conditions) .
b) Electron-Withdrawing Effects
- The nitro group at position 4 in both 1-(Bromomethyl)-2-fluoro-4-nitrobenzene and 1-Bromo-2-fluoro-4-nitrobenzene deactivates the ring, directing further substitutions to meta/para positions.
- Adding a methoxy group (e.g., 1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene) introduces electron-donating effects, reducing the nitro group’s deactivating influence and altering reaction pathways .
c) Steric and Electronic Modifications
- 1-Bromo-4-fluoro-2-(4-nitrophenoxy)benzene incorporates a bulky nitrophenoxy group, which increases steric hindrance and limits reactivity in crowded environments .
- 1-(Bromomethyl)-2,4-difluorobenzene lacks a nitro group, making it less polar and more suitable for hydrophobic applications .
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